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Compound of Interest

Compound Name: 3-Amino-5-ethoxyisoxazole

Cat. No.: B112461 Get Quote

Technical Guide: 3-Amino-5-ethoxyisoxazole
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Amino-5-ethoxyisoxazole is a heterocyclic organic compound belonging to the isoxazole

family. Isoxazole derivatives are of significant interest in medicinal chemistry and drug

development due to their diverse biological activities. While specific research on 3-Amino-5-
ethoxyisoxazole is limited in publicly available literature, this guide provides a comprehensive

overview of its fundamental properties, probable synthetic routes based on related compounds,

and potential areas of application. Much of the detailed experimental data and biological

context is drawn from studies on the closely related and more extensively researched 3-amino-

5-alkylisoxazoles.

Core Compound Details
The fundamental properties of 3-Amino-5-ethoxyisoxazole are summarized below.
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Property Value Reference

CAS Number 32326-26-4

Molecular Formula C₅H₈N₂O₂

Molecular Weight 128.13 g/mol

Chemical Structure alt text

Synonyms
5-Ethoxy-3-isoxazolamine, 5-

Ethoxyisoxazol-3-amine

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Amino-5-ethoxyisoxazole are not

readily available. However, established methods for the synthesis of 3-amino-5-alkylisoxazoles

can be adapted. A general and reliable method involves the reaction of a β-ketonitrile with

hydroxylamine, where the regioselectivity is controlled by pH and temperature.[1]

General Synthetic Approach for 3-Amino-5-
alkoxyisoxazoles
A plausible synthetic route for 3-Amino-5-ethoxyisoxazole would start from ethyl 3-ethoxy-3-

oxopropanoate, which can be converted to the corresponding β-ketonitrile. The subsequent

reaction with hydroxylamine under controlled pH would yield the desired product.

A reliable procedure for accessing a wide range of 3-amino-5-alkyl and 5-amino-3-alkyl

isoxazoles has been developed where reaction temperature and pH were identified as key

factors in determining the regioselectivity.[1] Specifically, for the synthesis of 3-amino

isoxazoles, the reaction of the nitrile with hydroxylamine is favored at a pH between 7 and 8

and at a temperature of ≤45 °C, followed by acid-mediated cyclization.[1]

Logical Workflow for Regioselective Synthesis
The following diagram illustrates the decision-making process for the regioselective synthesis

of aminoisoxazoles based on reaction conditions.
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Regioselective Synthesis of Aminoisoxazoles

Reaction Conditions

Key Reactants

Products

pH > 8
100 °C

5-Aminoisoxazole

7 < pH < 8
≤45 °C

3-Aminoisoxazole

β-Ketonitrile

Reaction

Hydroxylamine

Ketone reaction favored Nitrile reaction favored

Click to download full resolution via product page

Caption: Factors influencing regioselectivity in aminoisoxazole synthesis.

Potential Biological Activity and Applications
While no specific biological activities have been reported for 3-Amino-5-ethoxyisoxazole, the

3-aminoisoxazole scaffold is present in numerous bioactive molecules. These derivatives have

shown a wide range of pharmacological effects, suggesting potential areas of investigation for

the title compound.
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Biological Activity of 3-Aminoisoxazole
Derivatives

Potential Applications

Antimicrobial Development of new antibiotics and antifungals.

Anti-inflammatory Treatment of inflammatory diseases.

Anticancer
As intermediates in the synthesis of novel

chemotherapeutic agents.[2]

Neurological Disorders
As building blocks for drugs targeting the central

nervous system.

The 3-aminoisoxazole moiety is a key structural component in various pharmaceutical

compounds and serves as a versatile building block in medicinal chemistry.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, MS) for 3-Amino-5-ethoxyisoxazole is not available in

the reviewed literature. For reference, the spectroscopic data for the closely related 3-Amino-5-

methylisoxazole is presented below.

Spectroscopic Data for 3-Amino-5-
methylisoxazole

¹H NMR (CDCl₃) δ 5.51 (s, 1H), 4.15 (br s, 2H), 2.31 (s, 3H)

¹³C NMR (CDCl₃) δ 171.1, 163.5, 90.1, 12.2

Mass Spectrum (m/z) 98.1 (M+)

Conclusion
3-Amino-5-ethoxyisoxazole is a chemical compound with potential for applications in drug

discovery and development, largely inferred from the activities of related 3-aminoisoxazole

derivatives. The lack of specific data for this ethoxy derivative highlights an opportunity for

further research into its synthesis, characterization, and biological evaluation. The synthetic

strategies outlined, based on established methods for analogous compounds, provide a solid
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foundation for future laboratory work. Researchers are encouraged to explore the properties of

this compound to unlock its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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